Cas no 61203-47-2 (Benzoic acid, 2-bromo-4,5-dihydroxy-)

• Product Name: Benzoic acid, 2-bromo-4,5-dihydroxy-
• CAS No: 61203-47-2
• MF: C₇H₅BrO₄
• MW: 233.016201734543
• CID: 488582
• PubChem ID: 15173703
• Update Time: 2025-04-19

Benzoic acid, 2-bromo-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-4,5-dihydroxy-
• 2-bromo-4,5-dihydroxybenzoic acid
• DTXSID20569543
• 61203-47-2
• SCHEMBL9674850

• Inchi： 1S/C7H5BrO4/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,9-10H,(H,11,12)
• InChI Key： UITLOCZYUZNLJH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)O)O)O

Computed Properties

• Exact Mass: 231.93705
• Monoisotopic Mass: 231.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76